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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

An in-depth examination of the nomenclature, properties, synthesis, and analysis of Guanidine
Nitrate, tailored for professionals in research and drug development.

Introduction
Guanidine nitrate, a compound of significant interest in various chemical and industrial fields,

serves as a crucial precursor in the synthesis of pharmaceuticals, a component in gas

generators, and a reagent in biochemical research.[1][2] Its high nitrogen content and energetic

properties also make it a key ingredient in propellants and pyrotechnics.[1][3] This guide

provides a detailed overview of guanidine nitrate, focusing on its formal nomenclature,

physicochemical properties, established experimental protocols, and relevant industrial

processes. The information is curated to support the work of researchers, scientists, and

professionals in drug development by providing precise, actionable data and methodologies.

Nomenclature: IUPAC Name and Synonyms
The proper identification and naming of chemical compounds are foundational to scientific

communication. While commonly referred to as guanidine nitrate, the technically correct

International Union of Pure and Applied Chemistry (IUPAC) name is guanidinium nitrate.[1][4]

This name accurately reflects the ionic nature of the compound, which consists of a

guanidinium cation ([CH₆N₃]⁺) and a nitrate anion (NO₃⁻). An alternative IUPAC format is

guanidine;nitric acid.[5][6]
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Due to its widespread use, guanidine nitrate is known by a variety of synonyms in commercial

and academic literature. A comprehensive list is provided below for cross-referencing purposes.

Table 1: Synonyms for Guanidine Nitrate

Common Name/Synonym CAS Registry Number

Guanidinium nitrate 506-93-4

Guanidine mononitrate 506-93-4

Aminomethanamidine nitrate 506-93-4

Carbamidinenitrate 506-93-4

Iminoureamitrate 506-93-4

UN 1467 506-93-4

Physicochemical and Thermochemical Properties
A thorough understanding of a compound's properties is essential for its application in research

and development. Guanidine nitrate is a white, crystalline, water-soluble solid.[5][6] Key

quantitative data are summarized in Table 2.

Table 2: Physicochemical and Thermochemical Data for Guanidine Nitrate
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Property Value

Molecular Formula CH₆N₄O₃ or CH₅N₃·HNO₃

Molecular Weight 122.08 g/mol [3][5]

Melting Point 212 - 216 °C[3][7]

Boiling Point
Decomposes above 250 °C; Rough estimate

227.45 °C[7]

Density 1.44 g/cm³[3]

Water Solubility 130 g/L at 20 °C[6][7]

pKa 10.2 at 20 °C[6]

LogP -1.7 at 20 °C[6]

Vapor Pressure 0 Pa at 25 °C[6]

Triple Point Temperature Critically evaluated data available[8]

Enthalpy of Formation (Crystal) Critically evaluated data available[8]

Specific Impulse (Monopropellant) 177 seconds (1.7 kN·s/kg)[1][9]

Note: Guanidine nitrate is an oxidizing agent and can explode if heated or subjected to shock,

especially when mixed with combustible materials.[6][7][10]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of guanidine nitrate are critical for

laboratory applications. This section provides protocols derived from established literature.

Laboratory Synthesis from Dicyandiamide and
Ammonium Nitrate
This procedure is adapted from Organic Syntheses, a trusted source for chemical preparations.

[4]

Reaction: 2 NH₂C(=N)CN + 2 NH₄NO₃ → 2 [C(NH₂)₃]NO₃ + N₂ + H₂O
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Materials:

Dicyandiamide (210 g, 2.5 moles)

Ammonium nitrate (440 g, 5.5 moles)

Oil bath

1-L round-bottomed flask

Mechanical stirrer (optional but recommended)

Procedure:

Create an intimate mixture of dicyandiamide and ammonium nitrate and place it in the 1-L

round-bottomed flask.

Immerse the flask in an oil bath preheated to 110–120 °C.

Over approximately 30 minutes, raise the oil bath temperature to 160 °C.

Maintain the bath at 160 °C for three hours. During the first hour, the mixture will melt and

then solidify into a cake.

After three hours, remove the flask from the bath and allow it to cool.

Extract the product by adding successive portions of hot water (totaling approx. 2 L) to the

flask on a steam bath until all soluble material is dissolved.

Filter the hot solution to remove insoluble white by-products (ammeline and ammelide).

Allow the filtrate to cool, which will cause the guanidine nitrate to crystallize.

Collect the crystals by filtration. The product can be further purified by recrystallization from

water.

!!! CRITICAL SAFETY WARNING !!! This synthesis is extremely hazardous and should only be

attempted by trained professionals in a laboratory equipped with barricades and remote-control
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devices. The mixture of ammonium nitrate and an organic compound is explosive.[4] Confined

heating of the aqueous mixture can be particularly dangerous.[4]

Quantitative Analysis by High-Performance Thin-Layer
Chromatography (HPTLC)
This method allows for the separation and quantification of guanidine nitrate, particularly in

mixtures with its precursor, nitroguanidine.[11]

Materials and Equipment:

HPTLC silica gel 60 F254 plates

Standard solutions of pure guanidine nitrate in distilled water

Developing chamber

UV densitometer

Mobile Phase: Dioxane–tetrahydrofuran 1:1 (v/v)

Procedure:

Plate Preparation: Pre-treat the silica gel plates with methanol and allow them to dry. This

improves baseline and signal-to-noise ratio.[11]

Sample Application: Spot known volumes of the standard solutions and the sample solution

onto the HPTLC plate.

Chromatographic Development: Place the plate in a developing chamber saturated with the

dioxane–tetrahydrofuran mobile phase. Allow the solvent front to travel up the plate.

Detection: After development, dry the plate and perform UV detection at 210 nm for

guanidine nitrate.[11]

Quantification: Measure the peak area of the spots using a densitometer. Create a

calibration curve by plotting the peak area versus the concentration of the standard
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solutions. Calculate the concentration of guanidine nitrate in the sample using the

regression equation from the calibration curve.[11]

Industrial Production and Workflow
On an industrial scale, guanidine nitrate is commonly produced via the reaction of urea and

ammonium nitrate in the presence of a silica gel catalyst.[12][13] This process is favored for its

economic efficiency, leveraging the wide availability of urea.[12] The workflow involves a

continuous process to maximize yield and efficiency.

The following diagram illustrates a generalized workflow for the continuous industrial

production of guanidine nitrate.
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Caption: Generalized workflow for the continuous industrial synthesis of guanidine nitrate.
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Applications in Research and Drug Development
While its energetic properties are well-known, guanidine nitrate also finds applications

relevant to the pharmaceutical and biochemical sectors:

Protein Denaturation: Like guanidinium chloride, guanidine nitrate is used in biochemical

assays for its ability to denature proteins, aiding in the study of protein folding and enzyme

activity.[3]

Organic Synthesis: It serves as a versatile reagent and precursor for synthesizing various

organic compounds and guanidine derivatives, which are scaffolds in many pharmaceutical

agents.[2][3]

Pharmaceutical Formulations: Guanidine nitrate has been explored in drug formulations,

with research into its potential for treating conditions such as diabetes and neurological

disorders.[3]

Precursor to Sulfa Drugs: It is a raw material in the production of sulfaguanidine and

sulfadiazine, which are important antimicrobial drugs.[9][14]

Conclusion
Guanidine nitrate, correctly known as guanidinium nitrate, is a compound with a dual identity:

a high-energy material and a versatile chemical reagent. For researchers and drug

development professionals, a precise understanding of its properties, synthesis, and analytical

methods is paramount. Adherence to strict safety protocols, especially during synthesis, cannot

be overstated due to its explosive potential. The information and protocols presented in this

guide offer a robust technical foundation for the safe and effective use of guanidine nitrate in

a laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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